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Compound of Interest

Compound Name: DBCO-PEG2-acid

Cat. No.: B8104231 Get Quote

Disclaimer: The official Safety Data Sheet (SDS) for DBCO-PEG2-acid (CAS No. 2304558-25-

4) is not publicly available. This guide has been developed for researchers, scientists, and drug

development professionals by using the safety data from a closely related and structurally

similar compound, DBCO-NHS ester (CAS No. 1353016-71-3), to provide a representative

overview of the potential hazards, handling protocols, and safety measures.[1] Users must

consult the official SDS provided by their supplier for DBCO-PEG2-acid before commencing

any work.

This document provides an in-depth overview of the safety considerations, handling protocols,

and emergency procedures relevant to DBCO-linker molecules, using DBCO-NHS ester as a

surrogate for DBCO-PEG2-acid. The information is structured to meet the needs of laboratory

professionals engaged in research and development.

Hazard Identification and Classification
Based on the GHS classification for the surrogate compound DBCO-NHS ester, DBCO-PEG2-
acid should be handled as a substance with the potential for the following hazards.[1]

GHS Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning[1]

Pictograms:

Pictogram Hazard Class

alt text

Acute Toxicity (Oral), Skin Irritation, Eye

Irritation, Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation

Logical Flow for Hazard Classification
The following diagram illustrates the decision-making process for assigning GHS hazard

classifications based on experimental data, as would be detailed in a full SDS.
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Experimental & Non-Experimental Data

Hazard Evaluation

GHS Classification

Toxicological Data (e.g., Oral LD50)
Irritation Data (e.g., Draize Test)

Human Experience

Evaluate Oral Toxicity Evaluate Skin Irritation Evaluate Eye Irritation Evaluate Respiratory Irritation

H302: Harmful if swallowed

If LD50 is between
300 and 2000 mg/kg

H315: Causes skin irritation

If reversible skin
irritation is observed

H319: Causes serious eye irritation

If reversible eye
irritation is observed

H335: May cause respiratory irritation

If respiratory tract
irritation is observed

Click to download full resolution via product page

GHS hazard classification pathway for the surrogate compound.

Physical and Chemical Properties
While specific quantitative data for DBCO-PEG2-acid is not available in the public domain, the

table below lists general properties based on supplier information and data for similar

compounds.
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Property Value Source

Molecular Formula C₂₆H₂₈N₂O₆ BroadPharm

Molecular Weight 464.5 g/mol BroadPharm

Solubility Soluble in DMSO, DCM, DMF BroadPharm

Storage Condition -20°C BroadPharm

Appearance Solid (assumed) N/A

Experimental Protocols & Safe Handling
Adherence to strict laboratory protocols is mandatory when handling DBCO-reagents. The

following sections detail personal protective equipment (PPE) and a general workflow for safe

handling.

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical to minimize exposure.
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Control Parameter Specification

Engineering Controls

Work should be performed in a well-ventilated

area. A chemical fume hood is recommended for

procedures that may generate dust or aerosols.

[1]

Eye/Face Protection
Wear chemical safety goggles with side-shields

conforming to EN166 or NIOSH (US) standards.

Skin Protection

Wear impervious clothing and protective gloves

(e.g., Nitrile rubber). Gloves must be inspected

prior to use.

Respiratory Protection

For nuisance exposures, use type P95 (US) or

type P1 (EU EN 143) particle respirator. For

higher-level protection, use a full-face particle

respirator type N100 (US) or type P3 (EU EN

143).

Hygiene Measures

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling. Do not

eat, drink, or smoke in the laboratory.

General Laboratory Workflow
The diagram below outlines a safe workflow for handling DBCO-PEG2-acid, from preparation

to disposal.
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Preparation

Handling & Experiment

Cleanup & Disposal

Review SDS for DBCO-PEG2-Acid

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Chemical Fume Hood)

Weigh Compound Carefully
(Avoid Dust Generation)

Perform Experimental Procedure

Decontaminate Surfaces

Segregate Waste
(Solid & Liquid Chemical Waste)

Dispose of Waste via
Licensed Contractor

Remove PPE & Wash Hands

Click to download full resolution via product page

Recommended safe handling workflow for DBCO reagents.
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First-Aid Measures
In case of exposure, follow these first-aid protocols immediately. Medical advice should be

sought for all exposure incidents.

Exposure Route First-Aid Protocol

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

If Inhaled
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

In Case of Skin Contact

Wash off with soap and plenty of water. Take off

contaminated clothing and wash before reuse.

Consult a physician.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a poison

center or doctor.

First-Aid Decision Pathway
This diagram provides a quick reference for responding to an exposure event.
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Route of Exposure Immediate Actions

Exposure Event

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to Fresh Air
Give Artificial Respiration if Needed

Wash with Soap & Water
Remove Contaminated Clothing

Rinse with Water for 15 mins
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Decision-making guide for first-aid response.

Stability and Reactivity
Chemical Stability: Assumed to be stable under recommended storage conditions (-20°C).

Conditions to Avoid: Information not available. Avoid moisture and strong oxidizing agents as

a general precaution.

Hazardous Decomposition Products: Information not available. Combustion may produce

carbon oxides (CO, CO₂) and nitrogen oxides (NOx).

Toxicological Information
No specific quantitative toxicological studies (e.g., LD50, LC50) are publicly available for

DBCO-PEG2-acid or the surrogate DBCO-NHS ester. The hazard classification is based on

irritation and acute toxicity potential. The long-term toxicological properties have not been

thoroughly investigated. Handle with care and assume the substance is potentially harmful.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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